Cas no 1367926-31-5 (7-bromopyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 7-bromopyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1367926-31-5
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 5099972
• PubChem ID: 82398510
• Update Time: 2026-03-03

7-bromopyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-
• 7-bromopyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C6H4BrN3/c7-6-2-1-5-3-8-4-9-10(5)6/h1-4H
• InChI Key： NPWFMAGOPFZGOW-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC=C1C=NC=N2

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 7-bromopyrrolo[2,1-f][1,2,4]triazine

7-Bromopyrrolo[2,1-f][1,2,4]triazine: A Comprehensive Overview

The compound 7-bromopyrrolo[2,1-f][1,2,4]triazine, with the CAS number 1367926-31-5, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolo-triazine core with a bromine substituent at the 7-position. The presence of the bromine atom introduces distinct electronic and steric properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 7-bromopyrrolo[2,1-f][1,2,4]triazine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel organic semiconductors. The compound's ability to form stable π-conjugated systems has been leveraged to create materials with enhanced charge transport properties. These materials hold promise for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). The integration of bromine into the structure further modulates the electronic characteristics, enabling fine-tuning of device performance.

In addition to its electronic properties, 7-bromopyrrolo[2,1-f][1,2,4]triazine has shown potential in medicinal chemistry. The compound's unique structure allows for interactions with biological targets through hydrogen bonding and π-π stacking. Recent research has focused on its ability to inhibit certain enzymes associated with neurodegenerative diseases. For example, studies have demonstrated that derivatives of this compound can modulate the activity of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other conditions. These findings underscore the compound's potential as a lead molecule for drug discovery.

The synthesis of 7-bromopyrrolo[2,1-f][1,2,4]triazine involves a multi-step process that typically begins with the preparation of the pyrrolo-triazine core. One common approach involves cyclization reactions between appropriate starting materials under specific conditions. The introduction of the bromine substituent is often achieved through electrophilic substitution or other halogenation techniques. Researchers have optimized these methods to improve yield and purity while maintaining the desired stereochemistry.

The structural versatility of 7-bromopyrrolo[2,1-f][1,2,4]triazine also makes it an attractive candidate for use in click chemistry and other modular synthetic strategies. Its ability to undergo various post-synthetic modifications enables the creation of complex molecules with tailored functionalities. For example, recent work has demonstrated its utility in constructing supramolecular assemblies through non-covalent interactions such as hydrogen bonding and van der Waals forces.

Beyond its chemical applications, 7-bromopyrrolo[2,1-f][1], [triazine] has also been studied for its photophysical properties. The compound exhibits strong fluorescence under certain conditions due to its conjugated system. This property has led to investigations into its use as a fluorescent probe for sensing applications. Researchers have explored its ability to detect metal ions and other analytes in aqueous environments with high sensitivity and selectivity.

In terms of stability, 7-bromopyrrolo[2], [f], [triazine] demonstrates good thermal and chemical stability under mild conditions. However,
exposure to harsh conditions or prolonged heating can lead to decomposition or structural rearrangement.
Studies have shown that substituents on the triazine ring can significantly influence these properties.
Bromination at position 7 introduces electron-withdrawing effects that enhance stability while maintaining reactivity.
This balance between stability and reactivity makes it suitable for a wide range of chemical transformations.

The safety profile of 7-bromopyrrolo[[further details on safety would be necessary here] requires careful handling due to its potential toxicity.
However,
preliminary studies suggest that it exhibits moderate cytotoxicity against certain cancer cell lines,
which aligns with its potential therapeutic applications.
Further research is needed to fully understand its toxicity profile and mechanisms of action.

In conclusion,
CAS 1367926-31-5, or 7-bromopyrrolo[[further details on safety would be necessary here] stands out as a versatile and intriguing compound
with diverse applications across multiple disciplines.
Its unique structure,
coupled with recent advances in synthetic methodologies
and material science,
positions it as a valuable tool for researchers seeking innovative solutions
in organic electronics,
drug discovery,
and beyond.
As ongoing studies continue to uncover new facets of this compound's properties
and potential uses,
it is likely that 7-bromopyrrolo[ strong>[further details on safety would be necessary here] will remain at the forefront
of scientific exploration for years to come.